Cas no 1214342-16-1 (4-(3-Fluoro-5-methylphenyl)pyridine)

• Product Name: 4-(3-Fluoro-5-methylphenyl)pyridine
• CAS No: 1214342-16-1
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• CID: 5009202
• Update Time: 2025-05-23

4-(3-Fluoro-5-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-5-methylphenyl)pyridine
• 4-(3-Fluoro-5-methylphenyl)pyridine

• Inchi： 1S/C12H10FN/c1-9-6-11(8-12(13)7-9)10-2-4-14-5-3-10/h2-8H,1H3
• InChI Key： UBWZIKLITDHNAW-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(3-Fluoro-5-methylphenyl)pyridine

4-(3-Fluoro-5-Methylphenyl)Pyridine: A Comprehensive Overview

4-(3-Fluoro-5-Methylphenyl)Pyridine is a heterocyclic aromatic compound with the CAS number 1214342-16-1. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a pyridine ring fused with a fluorinated aromatic substituent, making it a versatile building block for various chemical reactions and molecular designs.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-(3-Fluoro-5-Methylphenyl)Pyridine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling, to achieve high yields and excellent purity. These methods not only enhance the scalability of the synthesis but also pave the way for its integration into larger molecular frameworks.

The structural features of 4-(3-Fluoro-5-Methylphenyl)Pyridine make it an attractive candidate for drug discovery. The pyridine ring is known for its ability to form hydrogen bonds and participate in π-π interactions, which are critical for bioavailability and target binding. Additionally, the fluorinated substituent introduces electronic effects that can modulate the compound's pharmacokinetic properties, such as solubility and permeability.

Emerging studies have highlighted the potential of 4-(3-Fluoro-5-Methylphenyl)Pyridine as a lead compound in anti-cancer drug development. Preclinical experiments have demonstrated its ability to inhibit key enzymes involved in cell proliferation and apoptosis. Furthermore, its selectivity towards cancer cells over normal cells suggests a promising therapeutic index.

In the realm of materials science, 4-(3-Fluoro-5-Methylphenyl)Pyridine has shown promise as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties, including high electron mobility and photoluminescence efficiency, make it a valuable component in next-generation electronic devices.

Despite its potential, further research is required to fully exploit the capabilities of 4-(3-Fluoro-5-Methylphenyl)Pyridine. Ongoing studies are focused on optimizing its synthesis, investigating its biological activity in vivo, and exploring its applications in emerging technologies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into practical applications.